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Compound of Interest

Compound Name:
2-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)benzonitrile

Cat. No.: B1352880 Get Quote

An In-depth Technical Guide to 2-Cyanophenylboronic Acid Pinacol Ester (CAS Number:

214360-48-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and

experimental protocols for 2-Cyanophenylboronic acid pinacol ester. The data herein is

intended to support researchers and professionals in the fields of organic synthesis and drug

development.

Chemical Information
2-Cyanophenylboronic acid pinacol ester is a versatile reagent in organic synthesis, primarily

utilized in palladium-catalyzed cross-coupling reactions.[1] Its structure features a phenyl ring

substituted with a cyano group and a pinacol boronate ester, making it an effective component

in the formation of complex aromatic systems.[1]
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Property Value Reference

CAS Number 214360-48-2 [1]

Molecular Formula C₁₃H₁₆BNO₂ [1]

Molecular Weight 229.08 g/mol

Appearance White crystalline solid/powder [1]

Melting Point 85-90 °C

Purity Typically ≥97%

Solubility

Soluble in organic solvents

such as alcohols, ethers, and

ketones.

[2]

Synthesis
A common synthetic route to 2-cyanophenylboronic acid and its esters involves a

halogen/lithium exchange of an ortho-bromobenzonitrile, followed by reaction with

trimethoxyborane and subsequent hydrolysis.[3] Another approach starts from benzonitrile,

using n-butyllithium and 2,2,6,6-tetramethylpiperidine to generate the ortho-anion, which then

reacts with triisopropoxyborane.[3]

Applications in Suzuki-Miyaura Cross-Coupling
2-Cyanophenylboronic acid pinacol ester is a key intermediate in Suzuki-Miyaura cross-

coupling reactions, a powerful method for forming carbon-carbon bonds.[1] The pinacol ester

provides enhanced stability compared to the corresponding boronic acid.[1] The reaction

involves the palladium-catalyzed coupling of the organoboron compound with an organohalide

or pseudohalide.[1]

Catalytic Cycle
The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a

catalytic cycle with a palladium complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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